Design of Cu/ZnO/Al2O3 catalysts with a rich Cu–ZnO interface for enhanced CO2 hydrogenation to methanol using zinc-malachite as the precursor†

New Journal of Chemistry Pub Date: 2023-02-15 DOI: 10.1039/D2NJ05903G

Abstract

In Cu/ZnO/Al2O3 catalysts, the Cu–ZnO interface is crucial for the hydrogenation of CO2 to methanol, which is beneficial to H2 adsorption and CO2 activation. In this research, a series of Cu/ZnO/Al2O3 catalysts (named CZA-X-Y, X is the sample number and Y is the sample state) with different Cu–ZnO interface contents were prepared by adjusting the components of zinc-malachite. The CZA-2-R catalyst, which was prepared from zinc-malachite with a zinc substitution amount of 27.13%, had small Cu particle sizes and uniform distribution of Cu and ZnO particles, creating a rich Cu–ZnO interface. As a result, the CZA-2-R catalyst had more catalytic active sites and displayed a good methanol yield of 11.2% as well as a long-term catalytic stability of 120 h. This study proposes a simple and feasible strategy to optimize the commercial Cu/ZnO/Al2O3 catalyst performance from the perspective of Cu–ZnO interface regulation.

Graphical abstract: Design of Cu/ZnO/Al2O3 catalysts with a rich Cu–ZnO interface for enhanced CO2 hydrogenation to methanol using zinc-malachite as the precursor
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